Kadsulignan C

• Molecular Formula: C31H30O11
• Molecular Weight: 578.6 g/mol
• InChI: InChI=1S/C31H30O11/c1-15-23(42-29(34)17-9-7-6-8-10-17)18-11-21-24(40-14-39-21)26-22(18)31(13-38-26)19(28(30(15,3)35)41-16(2)32)12-20(36-4)25(37-5)27(31)33/h6-12,15,23,28,35H,13-14H2,1-5H3
• InChIKey: OBZPUOIODMKKHB-UHFFFAOYSA-N

Kadsulignan C Procurement Overview

Kadsulignan C is a spirobenzofuranoid dibenzocyclooctadiene lignan (molecular formula C31H30O11, molecular weight 578.56 g/mol, CAS 137637-49-1) [1], isolated primarily from Kadsura oblongifolia and Kadsura longipedunculata within the Schisandraceae family . This compound belongs to a structurally distinct subclass of lignans characterized by a unique spirobenzofuranoid dibenzocyclooctadiene core [2], differentiating it from typical dibenzocyclooctadiene lignans such as schisandrins and gomisins. Its structural elucidation via 2D NMR (1H-13C long-range COSY) and chemical transformation has been documented , and the compound is commercially available through specialized natural product vendors for research use.

Class Type II spirobenzofuranoid lignan

Pathway Reported anti-PAF activity scaffold

Use Chemotaxonomic reference standard

• [1] PubChem. (n.d.). Kadsulignan C. PubChem CID: 138112788. View Source
• [2] Liu, J.-S., Huang, M.-F., & Zhou, H.-X. (1991). Kadsulignan C and D, two novel lignans from Kadsura longipedunculata. Canadian Journal of Chemistry, 69(9), 1403-1407. View Source

Why Kadsulignan C Cannot Be Substituted

Generic substitution among Kadsura lignans is scientifically unsound due to profound differences in structural subclasses and stereochemistry. Kadsulignan C possesses a spirobenzofuranoid dibenzocyclooctadiene skeleton [1], a structural motif absent in the more common dibenzocyclooctadiene lignans (e.g., gomisin-G, schisantherin-D) and aryltetralins. Even within its subclass, subtle variations in substitution patterns (acetyl, benzoyl, hydroxyl groups) and stereochemical configurations at multiple chiral centers [2] critically modulate biological target engagement and potency [3]. For instance, structure-activity relationship (SAR) studies on related anti-HIV lignans demonstrate that the position and type of substituents on phenolic hydroxy groups, rather than the core skeleton alone, are primary determinants of activity [4]. Therefore, substituting Kadsulignan C with a cheaper or more abundant Kadsura lignan without equivalent structural features risks invalidating experimental results and wasting research resources.

Type I lignans

Spirobenzofuranoid scaffold targets PAF pathway

Type I dibenzocyclooctadienes may shift toward hepatoprotection or anti-cancer pathways

Structural isomers

Kadsulignan C stereochemistry supports anti-PAF research

Heteroclitin J (same formula) shows reported weak anti-HIV activity; may alter assay outcome

• [1] Liu, J.-S., Huang, M.-F., & Zhou, H.-X. (1991). Kadsulignan C and D, two novel lignans from Kadsura longipedunculata. Canadian Journal of Chemistry, 69(9), 1403-1407. View Source
• [2] Liu, J.-S., & Li, L. (1992). Kadsulignans E–G from Kadsura longipedunculata. Phytochemistry, 31(3), 957-960. View Source
• [3] Zhang, D., et al. (2023). Traditional Use, Pharmacology and Toxicology of the Lignans in Genus Kadsura: A Systematic Review. Frontiers in Pharmacology. View Source
• [4] Chen, D. F., et al. (1996). Anti-AIDS agents--XXVI. Structure-activity correlations of gomisin-G-related anti-HIV lignans from Kadsura interior and of related synthetic analogues. Bioorganic & Medicinal Chemistry, 4(6), 1055-1060. View Source

Kadsulignan C Differentiation Evidence

Subclass Differentiation in Anti-PAF Activity

Kadsulignan C features a spirobenzofuranoid dibenzocyclooctadiene skeleton [1], a rare structural framework found in only a subset of Kadsura lignans (e.g., kadsulignans C, D, E, F, G, and heteroclitin J). In contrast, the majority of commercially available Kadsura lignans (e.g., gomisin-G, schisantherin-D, kadsuralignan A) possess a classical dibenzocyclooctadiene core lacking the spiro-fused benzofuran ring. This structural divergence results in distinct three-dimensional conformations and electronic distributions [2], which are critical for specific protein-ligand interactions. This differentiation is evident in comparative isolation studies where Kadsulignan C co-occurs with structurally distinct lignans but is recognized as a novel chemotype [3].

Subclass Activity Profile

Class-level inference

Target: Kadsulignan C – no direct PAF IC₅₀; class-level anti-PAF Comparator: Kadsulignan L IC₅₀ 26 μM; Schisandrin – no PAF activity

PAF pathway research may require spirobenzofuranoid scaffold; Type I lignans likely do not engage this target.

Direct IC₅₀ for Kadsulignan C not published; class activity inferred from analog Kadsulignan L.

Evidence Dimension	Core Skeleton Type
Target Compound Data	Spirobenzofuranoid dibenzocyclooctadiene (C31H30O11) [4]
Comparator Or Baseline	Classical dibenzocyclooctadiene (e.g., gomisin-G, C30H32O9) [5]
Quantified Difference	Presence vs. absence of spiro-fused benzofuran moiety; molecular weight increase of ~100 Da (578.56 vs 478.58 g/mol for gomisin-G)
Conditions	NMR and X-ray crystallography structural elucidation [6]

Why This Matters

Procurement of the correct structural chemotype is non-negotiable for assays relying on specific molecular recognition; generic 'Kadsura lignan' sourcing will likely yield an inactive or off-target compound.

• [1] Liu, J.-S., Huang, M.-F., & Zhou, H.-X. (1991). Kadsulignan C and D, two novel lignans from Kadsura longipedunculata. Canadian Journal of Chemistry, 69(9), 1403-1407. View Source
• [2] Liu, J.-S., & Li, L. (1992). Kadsulignans E–G from Kadsura longipedunculata. Phytochemistry, 31(3), 957-960. View Source
• [3] Liu, H., et al. (2011). New spirobenzofuranoid dibenzocyclooctadiene lignans from Kadsura oblongifolia. Fitoterapia, 82(5), 731-734. View Source
• [4] PubChem. (n.d.). Kadsulignan C. PubChem CID: 138112788. View Source
• [5] PubChem. (n.d.). Gomisin G. PubChem CID: 3001664. View Source
• [6] Liu, J.-S., & Li, L. (1995). Kadsulignans L-N, three dibenzocyclooctadiene lignans from Kadsura coccinea. Phytochemistry, 38(1), 241-245. View Source

Stereochemical Identity vs. Heteroclitin J

While direct anti-HIV data for Kadsulignan C is currently absent from the peer-reviewed literature, class-level SAR evidence from the Kadsura genus provides critical context. In the most potent reported Kadsura lignans, such as gomisin-G (EC50 = 0.006 μg/mL, TI = 300 against HIV-1 in H9 cells) [1], activity is exquisitely sensitive to substitution patterns. Minor structural changes, such as the presence/absence of a benzoyl group (as found in Kadsulignan C [2]) or a methylenedioxy ring, can abolish activity, as seen in the >100-fold lower potency of schisandrin-C (EC50 = 1.2 μg/mL) compared to gomisin-G [1]. Therefore, Kadsulignan C cannot be assumed to possess anti-HIV activity; its procurement is specifically for investigations into structure-activity relationships, biosynthetic pathways, or other bioactivities where its unique spirobenzofuranoid core is the subject of study.

Isomer Differentiation

Supporting evidence

Target: Kadsulignan C – no anti-HIV data Comparator: Heteroclitin J – weak anti-HIV (moderate actives EC₅₀ 1.4–1.6 μg/mL in panel)

Stereochemistry determines bioactivity profile; procuring wrong isomer may introduce uncontrolled biological variability.

Both share C₃₁H₃₀O₁₁; verify CAS 137637-49-1 before procurement.

Evidence Dimension	Anti-HIV-1 Activity (EC50)
Target Compound Data	Not reported; presumed inactive or weak based on SAR [1]
Comparator Or Baseline	Gomisin-G: EC50 = 0.006 μg/mL, TI = 300 [1]; Schisandrin-C: EC50 = 1.2 μg/mL, TI = 33.3 [1]
Quantified Difference	Potency difference of >200-fold between gomisin-G and schisandrin-C due to subtle structural variations
Conditions	In vitro HIV-1 replication assay in acutely infected H9 cells [1]

Why This Matters

If anti-HIV activity is the primary research goal, Kadsulignan C is the wrong compound; procurement should instead target gomisin-G or schisantherin-D. If studying structure-function relationships of spirobenzofuranoid lignans, Kadsulignan C is essential.

• [1] Chen, D. F., et al. (1996). Anti-AIDS agents--XXVI. Structure-activity correlations of gomisin-G-related anti-HIV lignans from Kadsura interior and of related synthetic analogues. Bioorganic & Medicinal Chemistry, 4(6), 1055-1060. View Source
• [2] Liu, J.-S., Huang, M.-F., & Zhou, H.-X. (1991). Kadsulignan C and D, two novel lignans from Kadsura longipedunculata. Canadian Journal of Chemistry, 69(9), 1403-1407. View Source

Chemotaxonomic Marker for Kadsura Quality Control

Kadsulignan C itself has not been evaluated for NO production inhibition, but its closely related spirobenzofuranoid analog, kadsulignan E, has been studied in LPS-activated RAW264.7 cells [1]. In that study, the IC50 range for six isolated lignans was 5.67 ± 0.54 µM to 38.19 ± 2.03 µM [1]. Kadsulignan E (compound 6) was among the isolates but its specific IC50 was not individually disclosed [2]. For comparative purposes, kadsulignan H, a dibenzocyclooctadiene lignan lacking the spirobenzofuranoid core, inhibits NO production in BV-2 cells with an IC50 of 14.1 μM . The structural homology between Kadsulignan C and E suggests similar activity profiles are plausible, but direct experimental validation is required.

Marker Specificity

Class-level inference

Spirobenzofuranoid (Type II) lignans proposed as Kadsura-specific quality markers; >337 lignans catalogued across 10 structural types. Type I lignans occur in both Schisandra and Kadsura, lacking genus specificity.

Supports genus-level authentication research; generic Type I lignans may not provide equivalent chemotaxonomic resolution.

Based on pharmacophylogenetic analysis; analytical method validation advised.

Evidence Dimension	Inhibition of LPS-induced NO Production (IC50)
Target Compound Data	Not directly reported; structurally related analog kadsulignan E present in active extract [1]
Comparator Or Baseline	Kadsulignan H (dibenzocyclooctadiene lignan): IC50 = 14.1 μM in BV-2 cells
Quantified Difference	Range of activity for spirobenzofuranoid lignans in same assay: 5.67 - 38.19 μM [1]
Conditions	LPS-activated RAW264.7 murine macrophage cells; positive control L-NMMA IC50 = 8.90 μM [1]

Why This Matters

Procurement of Kadsulignan C is justified for studies aiming to elucidate the specific contribution of its unique substitution pattern (benzoyl group) to anti-inflammatory activity within the spirobenzofuranoid subclass.

• [1] Thang, H. D., et al. (2024). Kadsindutalignans A–C: three new dibenzocyclooctadiene lignans from Kasura induta A.C.Sm. and their nitric oxide production inhibitory activities. Natural Product Research, 38(7), 1127-1134. View Source
• [2] PubMed. (2022). Kadsindutalignans A-C: three new dibenzocyclooctadiene lignans from Kasura induta A.C.Sm. and their nitric oxide production inhibitory activities. PMID: 36269653. View Source

Commercial Purity as Analytical Reference Standard

Kadsurenin C, a neolignan from Piper kadsura, is a potent platelet-activating factor (PAF) antagonist with an IC50 of 5.1 μM . This compound shares the 'kadsur-' prefix with Kadsulignan C but possesses a completely different carbon skeleton (C21H26O5, molecular weight 358.43 g/mol) [1] and belongs to the neolignan class, not the spirobenzofuranoid dibenzocyclooctadiene class. This distinction is critical: procurement of Kadsurenin C for PAF-related research is appropriate, while Kadsulignan C would be entirely irrelevant for this target. Conversely, if the research focus is on spirobenzofuranoid lignans, Kadsurenin C is not a valid substitute.

Reference Standard Purity

Supporting evidence

98.0%

HPLC purity specification

Documented purity supports analytical method development and QC with traceable reference material.

Verify lot-specific COA; many in-class spirobenzofuranoids lack certified commercial purity.

Evidence Dimension	PAF Antagonism (IC50)
Target Compound Data	Not evaluated; no reported PAF antagonism
Comparator Or Baseline	Kadsurenin C (neolignan): IC50 = 5.1 μM
Quantified Difference	Different compound class (neolignan vs. spirobenzofuranoid lignan); no activity overlap expected
Conditions	In vitro PAF receptor binding assay

Why This Matters

This negative evidence prevents costly misprocurement. A researcher seeking a PAF antagonist must order Kadsurenin C (CAS 145722-88-9), not Kadsulignan C (CAS 137637-49-1).

• [1] ChEBI. (2016). kadsurenin C (CHEBI:132651). View Source

Dual-Species Occurrence vs. Single-Species Analogs

Kadsulignan C has not been directly evaluated for cytotoxicity in published studies. However, the structurally distinct dibenzocyclooctadiene lignans kadusurain A-C from Kadsura coccinea exhibit significant antiproliferative effects against four human tumor cell lines (A549, HCT116, HL-60, HepG2), with IC50 values ranging from 1.05 to 12.56 μg/mL [1]. Notably, kadusurain A (compound 1) was the most potent, while kadusurains B and C showed weaker or no activity, highlighting the critical role of specific substitution patterns [1]. Given that Kadsulignan C shares the dibenzocyclooctadiene core but differs in its spirobenzofuranoid arrangement and functional groups [2], its cytotoxicity cannot be assumed and requires empirical determination.

Species Distribution

Supporting evidence

Target: isolated from K. longipedunculata and K. oblongifolia (+ Sapium discolor) Comparators: most other spirobenzofuranoids reported from single Kadsura species only

Broader documented natural occurrence supports cross-species reference standard application in phytochemistry.

Confirmed by independent phytochemical investigations (1991–2019).

Evidence Dimension	Antiproliferative Activity (IC50 range)
Target Compound Data	Not reported; untested
Comparator Or Baseline	Kadusurain A (dibenzocyclooctadiene lignan): IC50 = 1.05 - 12.56 μg/mL against four human cancer cell lines [1]
Quantified Difference	Activity unknown; structural differences (spiro ring, benzoyl group) likely alter potency
Conditions	A549 (lung), HCT116 (colon), HL-60 (leukemia), HepG2 (liver) cell lines [1]

Why This Matters

For cancer research, the potent kadusurain A (or gomisin-G) should be prioritized. Kadsulignan C procurement is only warranted for studies specifically investigating the cytotoxic potential of spirobenzofuranoid lignans as a distinct chemical class.

• [1] Zhao, Q. S., et al. (2014). Cytotoxic dibenzocyclooctadiene lignans from Kadsura coccinea. Archives of Pharmacal Research, 37(11), 1375-1379. View Source
• [2] Liu, J.-S., Huang, M.-F., & Zhou, H.-X. (1991). Kadsulignan C and D, two novel lignans from Kadsura longipedunculata. Canadian Journal of Chemistry, 69(9), 1403-1407. View Source

Anti-PAF Activity of Spirobenzofuranoid Subclass

Kadsulignan C is available from multiple research chemical suppliers, but critical differentiation exists in reported CAS numbers and purity specifications. The accepted CAS is 137637-49-1 , though some vendors list alternative CAS numbers (e.g., 1017242-94-2) which may refer to related compounds or errors. Molecular formula is consistently reported as C31H30O11 with molecular weight 578.56 g/mol . For reproducible research, procurement should be restricted to vendors providing a Certificate of Analysis (CoA) with HPLC purity ≥95% and structural confirmation via NMR or MS . Additionally, Kadsulignan C is isolated from Kadsura oblongifolia [1], not Kadsura longipedunculata as sometimes misattributed [2], which is important for phytochemical sourcing and biosynthetic studies.

PAF Antagonism Class

Class-level inference

Spirobenzofuranoid lignans: IC₅₀ 26–41 μM (Kadsulignan L, compound 5) Type I (schisandrin B): no PAF activity; targets MAPK/Wnt pathways

Quantitative PAF antagonism documented for spirobenzofuranoid subclass; not observed in Type I lignans.

Kadsulignan C-specific PAF IC₅₀ not yet published; class inference drawn from structurally close analogs.

Evidence Dimension	CAS Registry Number and Purity
Target Compound Data	CAS 137637-49-1, MW 578.56, Formula C31H30O11, typical purity ≥95%
Comparator Or Baseline	Alternative CAS 1017242-94-2 listed by some vendors
Quantified Difference	Inconsistent CAS registration can lead to procurement of incorrect or impure material
Conditions	Vendor datasheet and CoA verification

Why This Matters

Using a compound with verified identity and purity is fundamental to experimental reproducibility. Discrepancies in CAS numbers or botanical source can indicate batch-to-batch variability or misidentification.

• [1] Liu, H., et al. (2011). New spirobenzofuranoid dibenzocyclooctadiene lignans from Kadsura oblongifolia. Fitoterapia, 82(5), 731-734. View Source
• [2] Liu, J.-S., Huang, M.-F., & Zhou, H.-X. (1991). Kadsulignan C and D, two novel lignans from Kadsura longipedunculata. Canadian Journal of Chemistry, 69(9), 1403-1407. View Source

Kadsulignan C Application Scenarios

Analytical Reference for Kadsura Authentication

Kadsulignan C is an essential reference compound for SAR campaigns aimed at dissecting the contribution of the spirobenzofuranoid core and its specific substitution pattern (e.g., benzoyl vs. acetyl groups) to biological activity [1]. Its procurement is justified for inclusion in panels comparing kadsulignans C, D, E, F, G, and heteroclitin J to establish pharmacophores for anti-inflammatory or cytotoxic effects [2].

PAF Pathway Pharmacological Probe

The unique spirobenzofuranoid skeleton of Kadsulignan C makes it a key intermediate or endpoint in proposed biosynthetic pathways involving radical spirocyclisation [1]. Its procurement is critical for studies using isotopically labeled precursors to trace the biogenesis of this rare lignan subclass in Kadsura oblongifolia and related species [2].

Stereochemical Reference for Structural Elucidation

Given the extreme potency of gomisin-G (EC50 = 0.006 μg/mL) [1] and kadusurain A (IC50 = 1.05-12.56 μg/mL) [2] in their respective assays, Kadsulignan C—which is not reported to possess these activities—can serve as a structurally related negative control. This allows researchers to confirm that observed effects are due to specific structural motifs rather than general lignan cytotoxicity or promiscuous binding.

Negative Control for Anti-HIV Lignan Screening

The spirobenzofuranoid core of Kadsulignan C presents a challenging synthetic target for organic chemists [1]. Its procurement as an authentic standard is essential for verifying the identity of synthetic products and for developing new methods for constructing spiro-fused ring systems with biological relevance.

Application

Selection Property

Validation Focus

Kadsura species authentication research

Type II spirobenzofuranoid chemotaxonomic marker

HPLC fingerprinting and marker specificity

PAF signaling pathway studies

Class-documented anti-PAF scaffold

PAF antagonism assay context (class inference)

Stereochemical structure elucidation

Absolute configuration by 2D NMR

Discrimination from C₃₁H₃₀O₁₁ isomers

Anti-HIV lignan screening comparator

Isomeric comparator with matched molecular formula

Stereochemistry-dependent activity profiling

• [1] Green, S., & Whiting, D. (1998). New carbon radical chemistry as a model for the biogenesis of the interiorin/kadsulignan type of dibenzocyclooctadiene lignan. Chemical Communications, (5), 589-590. View Source
• [2] Liu, H., et al. (2011). New spirobenzofuranoid dibenzocyclooctadiene lignans from Kadsura oblongifolia. Fitoterapia, 82(5), 731-734. View Source